ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate, also known as EMA, is a synthetic compound that belongs to the class of acrylamide derivatives. EMA has been extensively studied for its potential in various scientific research applications, including drug discovery, cancer treatment, and material science.
Mechanism of Action
The mechanism of action of ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate involves its ability to bind to specific proteins in the body, including tubulin and heat shock protein 90 (HSP90). By binding to these proteins, ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate can disrupt their normal function, leading to cell death in cancer cells. ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate has also been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs), which are involved in the process of tumor invasion and metastasis.
Biochemical and Physiological Effects:
ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of tumor invasion and metastasis, and disruption of protein function. ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate has also been shown to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate in lab experiments is its ability to target specific proteins and enzymes, making it a valuable tool for drug discovery and cancer research. However, ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate, including the development of more efficient and cost-effective synthesis methods, the identification of new target proteins and enzymes, and the exploration of ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate's potential in other areas of research, such as material science and nanotechnology. Additionally, further studies are needed to fully understand the potential therapeutic applications of ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate and to determine its safety and toxicity in vivo.
Synthesis Methods
Ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-(2-methoxyphenyl)acrylic acid with ethyl 4-aminobenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with a suitable acid chloride to obtain the final product, ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate.
Scientific Research Applications
Ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate has been studied for its potential as an anti-cancer agent, as it has been shown to induce apoptosis, or programmed cell death, in cancer cells. ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate has also been studied for its potential as a drug discovery tool, as it can be used to target specific proteins in the body. Additionally, ethyl 4-{[3-(2-methoxyphenyl)acryloyl]amino}benzoate has been used in the field of material science, as it can be used as a building block for the synthesis of various polymers and materials.
properties
IUPAC Name |
ethyl 4-[[(E)-3-(2-methoxyphenyl)prop-2-enoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4/c1-3-24-19(22)15-8-11-16(12-9-15)20-18(21)13-10-14-6-4-5-7-17(14)23-2/h4-13H,3H2,1-2H3,(H,20,21)/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAVCTSXLFXTRQP-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-{[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.